Cas no 1040660-56-7 (N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1040660-56-7
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5977056
• PubChem ID: 27376457
• Update Time: 2025-08-04

N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide
• N-(3-acetylphenyl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide
• 2-Pyridinecarboxamide, N-(3-acetylphenyl)-1,4-dihydro-5-methoxy-4-oxo-
• KUC109758N
• AKOS005756930
• VU0641721-1
• F5318-0521
• CHEMBL3188299
• 1040660-56-7
• AKOS024506534
• KSC-235-007-A

• Inchi： 1S/C15H14N2O4/c1-9(18)10-4-3-5-11(6-10)17-15(20)12-7-13(19)14(21-2)8-16-12/h3-8H,1-2H3,(H,16,19)(H,17,20)
• InChI Key： IYILEYVVAKTEFW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C(C)=O)=C2)=O)NC=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 551.4±50.0 °C(Predicted)
• pka: 7.91±0.69(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide

Recent Advances in the Study of N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS: 1040660-56-7)

N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS: 1040660-56-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dihydropyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

The synthesis and characterization of N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The synthetic route typically involves multi-step organic reactions, with a focus on optimizing yield and minimizing by-products. These methodological advancements have facilitated the production of high-quality batches for further biological evaluation.

In vitro studies have demonstrated that N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide exhibits potent inhibitory effects on specific enzymes implicated in inflammatory and proliferative diseases. For instance, recent findings indicate that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This selectivity suggests a potential for reduced gastrointestinal side effects compared to non-selective COX inhibitors, positioning it as a candidate for next-generation anti-inflammatory drugs.

Pharmacokinetic profiling of N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide has revealed favorable absorption and distribution properties. Animal studies indicate that the compound achieves adequate plasma concentrations following oral administration, with a half-life conducive to once-daily dosing. Metabolism studies have identified the primary routes of biotransformation, with the liver being the major site of clearance. These findings are critical for guiding future clinical trials and formulation development.

Recent preclinical investigations have explored the therapeutic potential of N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide in oncology. The compound has shown efficacy in inhibiting tumor growth in xenograft models, particularly in cancers characterized by overexpression of COX-2. Mechanistic studies suggest that its anti-tumor effects are mediated through the induction of apoptosis and suppression of angiogenesis. These results underscore its potential as a dual-acting agent in cancer therapy.

Despite these promising findings, challenges remain in the development of N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide. Issues such as solubility and stability under physiological conditions need to be addressed to enhance its bioavailability. Current research is focused on structural modifications and prodrug strategies to overcome these limitations. Additionally, comprehensive toxicology studies are underway to ensure its safety profile meets regulatory standards.

In conclusion, N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide represents a compelling area of research in chemical biology and drug development. Its unique pharmacological properties and therapeutic potential warrant further investigation. Ongoing and future studies will be pivotal in translating these preclinical findings into clinical applications, potentially offering new treatment options for inflammatory diseases and cancer.